Cas no 4124-92-9 (Chlorophosphonous acid dibutyl ester)

• Product Name: Chlorophosphonous acid dibutyl ester
• CAS No: 4124-92-9
• MF: C₈H₁₈ClO₂P
• MW: 212.654082775116
• CID: 2666181
• PubChem ID: 4231195
• Update Time: 2025-04-21

Chlorophosphonous acid dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Chlorophosphonous acid dibutyl ester
• SCHEMBL2859752
• 4124-92-9
• RGBRNLMBUNZLQD-UHFFFAOYSA-N
• DTXSID901278291
• dibutyl chlorophosphite
• Phosphorochloridous acid, dibutyl ester
• di-n-butylchlorophosphite

• Inchi： 1S/C8H18ClO2P/c1-3-5-7-10-12(9)11-8-6-4-2/h3-8H2,1-2H3
• InChI Key： RGBRNLMBUNZLQD-UHFFFAOYSA-N
• SMILES： ClP(OCCCC)OCCCC

Computed Properties

• Exact Mass: 212.073
• Monoisotopic Mass: 212.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds